Cas no 112747-99-6 ((+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside)

112747-99-6 structure
Product Name:(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
CAS No:112747-99-6
Molecular Formula:C32H42O17
Molecular Weight:698.666
CID:2043920
PubChem ID:21633110
(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Properties
Names and Identifiers
-
- (+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
- (+)-1-hydroxypinoresinol 4',4''-di-O-beta-D-glucopyranoside
- 8-hydroxypinoresinol-4,4'-di-O-beta-D-glucopyranoside
- 8-Hydroxypinoresinol diglucoside
- 112747-99-6
- HY-N9257
- 8-Hydroxypinoresinol4,4'-di-O-beta-D-glucopyranoside
- A-D-glucopyranoside
- (2S,3R,4S,5S,6R)-2-{4-[(1R,3aR,4S,6aS)-6a-hydroxy-4-(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-tetrahydro-1H-furo[3,4-c]furan-1-yl]-2-methoxyphenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- DA-50021
- AKOS040761270
- CS-0159121
- FS-8205
- (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 8-Hydroxypinoresinol4,4'-di-O-
-
- InChIKey: COHZMNDRCLPQIO-UHFFFAOYSA-N
- Inchi: InChI=1S/C32H42O17/c1-42-18-7-13(3-5-16(18)46-30-26(39)24(37)22(35)20(9-33)48-30)28-15-11-44-29(32(15,41)12-45-28)14-4-6-17(19(8-14)43-2)47-31-27(40)25(38)23(36)21(10-34)49-31/h3-8,15,20-31,33-41H,9-12H2,1-2H3
- SMILES: COc1cc(ccc1OC1OC(CO)C(O)C(O)C1O)C1OCC2(O)C1COC2c1ccc(OC2OC(CO)C(O)C(O)C2O)c(OC)c1
Computed Properties
- Exact Mass: 698.24219987g/mol
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Rotatable Bond Count: 10
- Monoisotopic Mass: 698.24219987g/mol
- Heavy Atom Count: 49
- Complexity: 1070
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.474
- Topological Polar Surface Area: 256Ų
Experimental Properties
- Color/Form: Powder
(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemFaces | CFN95083-5mg |
8-Hydroxypinoresinol diglucoside |
112747-99-6 | >=98% | 5mg |
$318 | ||
TargetMol Chemicals | TN3286-5 mg |
8-Hydroxypinoresinol diglucoside |
112747-99-6 | 98% | 5mg |
¥ 3,339 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3286-5 mg |
8-Hydroxypinoresinol diglucoside |
112747-99-6 | 5mg |
¥3339.00 | 2022-04-26 |
(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Suppliers
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:112747-99-6)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:112747-99-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Related Literature
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Yue Zhang,Fangmao Ye,Wei Sun,Jiangbo Yu,I-Che Wu,Yu Rong,Yong Zhang,Daniel T. Chiu Chem. Sci., 2015,6, 2102-2109
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Reza Kia,Mahsa Hosseini,Amin Abdolrahimi,Melika Mahmoudi CrystEngComm, 2019,21, 5222-5226
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Stephan Kupfer,Thomas Bocklitz,Julien Guthmuller,Sven Rau Phys. Chem. Chem. Phys., 2015,17, 29637-29646
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Qianwen Liu,Jianhan Sun,Kun Gao,Nan Chen,Xiaotong Sun,Dan Ti,Congcong Bai,Ranran Cui,Liangti Qu Mater. Chem. Front., 2020,4, 421-436
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Kevin F. Sibbons,Kirtida Shastri,Michael Watkinson Dalton Trans., 2006, 645-661
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Mark J. Bowick,Rastko Sknepnek Soft Matter, 2013,9, 8088-8095
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9. Front cover
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Wenqiang Zhang,Chuan Cheng,Peilin Fang,Bin Tang,Jindou Zhang,Guoming Huang,Xin Cong,Bao Zhang,Xiao Ji,Ling Miao Phys. Chem. Chem. Phys., 2016,18, 4376-4384
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